Cas no 4033-88-9 (Dimethyl 2-(4-nitrophenyl)malonate)

Dimethyl 2-(4-nitrophenyl)malonate is a versatile organic compound primarily used as an intermediate in synthetic organic chemistry. Its structure features a malonate ester group and a 4-nitrophenyl substituent, making it valuable for nucleophilic substitution reactions and cyclization processes. The compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its reactivity and stability under various conditions. The ester groups facilitate further functionalization, while the nitro group enhances electrophilic properties, enabling selective transformations. Its crystalline form ensures consistent purity, making it suitable for precise applications in research and industrial settings. Proper handling and storage are recommended to maintain its integrity.

Dimethyl 2-(4-nitrophenyl)malonate structure

4033-88-9 structure

Product Name:Dimethyl 2-(4-nitrophenyl)malonate

CAS No:4033-88-9

MF:C₁₁H₁₁NO₆

MW:253.208143472672

MDL:MFCD03425806

CID:925656

PubChem ID:2764303

Update Time:2025-05-27

Dimethyl 2-(4-nitrophenyl)malonate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 2-(4-nitrophenyl)malonate
- dimethyl 2-(4-nitrophenyl)propanedioate
- (4-nitro-phenyl)-malonic acid dimethyl ester
- (4-Nitro-phenyl)-malonsaeure-dimethylester
- 2-(4-nitrophenyl)malonic acid dimethyl ester
- Dimethyl (4-Nitrophenyl)malonate
- dimethyl 2-(4-nitrophenyl)propane-1,3-dioate
- CS-0061798
- PYUABAXAUVLRNX-UHFFFAOYSA-N
- 1,3-dimethyl 2-(4-nitrophenyl)propanedioate
- dimethyl(4-nitrophenyl)malonate
- SCHEMBL3529478
- MFCD03425806
- A873378
- DTXSID30377393
- dimethyl2-(4-nitrophenyl)malonate
- AKOS005071161
- 7T-0054
- 4033-88-9
- MDL： MFCD03425806
- Inchi： 1S/C11H11NO6/c1-17-10(13)9(11(14)18-2)7-3-5-8(6-4-7)12(15)16/h3-6,9H,1-2H3
- InChI Key： PYUABAXAUVLRNX-UHFFFAOYSA-N
- SMILES： O(C)C(C(C(=O)OC)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 253.05900
Monoisotopic Mass: 253.05863707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 98.4Å²

Experimental Properties

Melting Point: 125-127°C
PSA: 98.42000
LogP: 1.54760

Dimethyl 2-(4-nitrophenyl)malonate Security Information

HazardClass：IRRITANT

Dimethyl 2-(4-nitrophenyl)malonate Customs Data

HS CODE：2917399090
Customs Data：

China Customs Code:
2917399090

Overview:

2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 2-(4-nitrophenyl)malonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019110156-5g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	5g	$348.74	2023-09-02
Alichem	A019110156-10g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	10g	$650.00	2023-09-02
Alichem	A019110156-25g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	25g	$1128.96	2023-09-02
Fluorochem	066819-1g	Dimethyl (4-Nitrophenyl)malonate	4033-88-9	97%	1g	￡56.00	2022-03-01
Fluorochem	066819-25g	Dimethyl (4-Nitrophenyl)malonate	4033-88-9	97%	25g	￡1296.00	2022-03-01
Chemenu	CM275315-5g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	5g	$308	2021-06-16
Chemenu	CM275315-10g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	10g	$584	2021-06-16
Chemenu	CM275315-25g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	25g	$1077	2021-06-16
Apollo Scientific	OR110186-1g	Dimethyl (4-nitrophenyl)malonate	4033-88-9		1g	£65.00	2025-02-19
Chemenu	CM275315-5g	Dimethyl 2-(4-nitrophenyl)malonate	4033-88-9	95%	5g	$308	2022-06-11

Dimethyl 2-(4-nitrophenyl)malonate Suppliers

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(CAS:4033-88-9)Dimethyl 2-(4-nitrophenyl)malonate

Order Number:A873378

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:39

Price ($):191.0/330.0

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